N-{4-[(difluoromethyl)sulfanyl]phenyl}-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[4-(difluoromethylsulfanyl)phenyl]-6-(4-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C24H24F2N6S/c1-16-11-13-31(14-12-16)24-29-21(28-17-7-9-19(10-8-17)33-23(25)26)20-15-27-32(22(20)30-24)18-5-3-2-4-6-18/h2-10,15-16,23H,11-14H2,1H3,(H,28,29,30)
• InChI Key: UODJOZNEPYHROZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=C3C=NN(C3=N2)C4=CC=CC=C4)NC5=CC=C(C=C5)SC(F)F
• Molecular Formula: C24H24F2N6S
• Molecular Weight: 466.6 g/mol

Description

“N-{4-[(difluoromethyl)sulfanyl]phenyl}-6-(4-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a chemical compound with the molecular formula C24H24F2N6S and a molecular weight of 466.55. It is a heterocyclic compound that contains a pyrazolo[3,4-d]pyrimidine core.

Molecular Structure Analysis

The molecular structure of this compound is complex, containing multiple functional groups including a difluoromethylsulfanyl group, a methylpiperidin group, and a phenyl group attached to a pyrazolo[3,4-d]pyrimidin core. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its various functional groups. For instance, the difluoromethylsulfanyl group could potentially undergo reactions involving the breaking of the C-F bonds. The pyrazolo[3,4-d]pyrimidine core could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. As a general rule, its properties would be influenced by factors such as its molecular weight, the presence of polar and nonpolar regions, and the types of functional groups present.

Scientific Research Applications

Difluoromethylation of Heterocycles

Background: Difluoromethylation involves introducing a difluoromethyl group (CF₂H) into organic molecules. .

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Conformational Analysis

Background: Understanding molecular conformations is essential for predicting chemical behavior and interactions. Conformational analysis investigates the spatial arrangement of atoms within a molecule.

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Late-Stage Difluoromethylation

Background: Late-stage functionalization allows modification of complex molecules after most of the synthetic steps are complete. Difluoromethylation at this stage has gained attention.

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Mechanism of Action

While the specific mechanism of action for this compound is not provided, compounds containing a pyrazolo[3,4-d]pyrimidine core have been reported to have various biological and pharmacological activities. They have potential as antiviral, antimicrobial, antitumor agents, and more.

Future Directions

Future research could focus on further elucidating the synthesis methods, molecular structure, reactivity, mechanism of action, and physical and chemical properties of this compound. Additionally, its potential biological and pharmacological activities could be explored further.